Cas no 1713162-87-8 (Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate)

• Product Name: Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• CAS No: 1713162-87-8
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 4786614
• PubChem ID: 86277568
• Update Time: 2026-02-27

Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• tert-Butyl2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• 8-Boc-2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene
• KS-8446
• 1713162-87-8
• CS-0448332
• tert-butyl 4-oxo-2-propan-2-yl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• Tert-butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]Dec-2-ene-8-carboxylate
• AKOS027390919
• Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• MDL： MFCD26097144
• Inchi： 1S/C15H25N3O3/c1-10(2)11-16-12(19)15(17-11)6-8-18(9-7-15)13(20)21-14(3,4)5/h10H,6-9H2,1-5H3,(H,16,17,19)
• InChI Key： RBEYALCSYPLHCI-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)N=C(C(C)C)N1

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71

Experimental Properties

• Density: 1.2±0.1 g/cm3

Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

Introduction to Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate (CAS No. 1713162-87-8)

Tert-Butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate, identified by its CAS number 1713162-87-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic triazole derivative exhibits a unique molecular framework characterized by a spiro linkage between a triazole ring and a decene backbone, which contributes to its distinct chemical properties and potential biological activities.

The compound's molecular structure incorporates several key functional groups, including a tert-butyl group, an isopropyl group, and a carboxylate moiety. These substituents not only influence the compound's physicochemical properties but also play a crucial role in modulating its interactions with biological targets. The presence of the triazole ring further enhances its pharmacological relevance, as triazoles are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Spirocycles are known to exhibit enhanced binding affinity and selectivity towards biological targets compared to their acyclic counterparts. The spiro linkage in Tert-butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate contributes to its rigidity and stability, which can be advantageous in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The combination of the triazole ring, the carboxylate group, and the spirocyclic core suggests that it may possess multiple binding sites capable of interacting with various biological targets. This characteristic makes it an attractive candidate for structure-based drug design and virtual screening.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. For instance, spiroindane derivatives have been investigated for their potential applications in treating neurological disorders due to their ability to cross the blood-brain barrier. Similarly, triazole-containing compounds have shown promise in combating drug-resistant pathogens. The structural features of Tert-butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate align well with these trends, making it a valuable scaffold for further exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl and isopropyl groups necessitates careful selection of protecting groups and reaction sequences to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis may be employed to achieve optimal results.

In terms of biological activity, preliminary studies suggest that Tert-butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The triazole ring is particularly noteworthy for its ability to disrupt protein-protein interactions, which could be exploited for therapeutic purposes. Additionally, the carboxylate group may facilitate interactions with anionic residues on biological targets, enhancing binding affinity.

The compound's solubility profile is another critical factor that influences its pharmacokinetic properties. The presence of polar functional groups such as the carboxylate moiety improves water solubility, which is essential for oral bioavailability and intravenous administration. However, the bulkiness of the spirocyclic structure may impact membrane permeability, necessitating further optimization.

Future research directions may focus on derivatization strategies to enhance the pharmacological properties of this compound. For example, replacing one of the methyl groups on the tert-butyl moiety with an electron-withdrawing group could modulate its reactivity and binding affinity. Similarly, exploring different spirocycle sizes or incorporating additional heterocycles could lead to novel analogs with improved biological activity.

The development of computational tools for predicting molecular interactions has also opened new avenues for studying Tert-butyl 2-isopropyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate. Molecular docking simulations can help identify potential binding pockets on target proteins and predict ligand-receptor interactions with high accuracy. These insights can guide experimental efforts and accelerate the discovery process.

In conclusion,Tert-butyl 2-isopropyl-4-oxyo-l,lO-triazaspiro[l.S]decan-l-oic acid (CAS No.l7l31G62-S7-S) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities.* Further exploration of its pharmacological properties,* synthetic pathways,*and computational modeling will be essential in unlocking its full therapeutic potential.* As research in medicinal chemistry continues to evolve,* compounds like this*are likely*to play an increasingly important role*in addressing complex diseases*and improving patient outcomes.*